Ethyl 4-(4-((4,7-dimethylbenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)-4-oxobutanoate

• IUPAC Name: ethyl 4-[4-[(4,7-dimethyl-1,3-benzothiazol-2-yl)oxy]piperidin-1-yl]-4-oxobutanoate
• InChI: InChI=1S/C20H26N2O4S/c1-4-25-17(24)8-7-16(23)22-11-9-15(10-12-22)26-20-21-18-13(2)5-6-14(3)19(18)27-20/h5-6,15H,4,7-12H2,1-3H3
• InChI Key: QFXDFVQGPDRXCB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(=O)N1CCC(CC1)OC2=NC3=C(C=CC(=C3S2)C)C
• Molecular Formula: C20H26N2O4S
• Molecular Weight: 390.5 g/mol

Description

Thiazoles are organic compounds that contain a five-membered ring made up of three carbon atoms, one nitrogen atom, and one sulfur atom. They are part of many biologically active molecules and drugs. Thiazoles can exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties.

Synthesis Analysis

Thiazoles can be synthesized through several methods. One common method involves the reaction of α-haloketones with thioamides. The specific synthesis pathway for “Ethyl 4-(4-((4,7-dimethylbenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)-4-oxobutanoate” is not available in the literature I have access to.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The molecular structure of the specific compound you’re asking about is not available in the literature I have access to.

Chemical Reactions Analysis

Thiazoles can undergo a variety of chemical reactions, depending on the substituents attached to the thiazole ring. The specific chemical reactions that “Ethyl 4-(4-((4,7-dimethylbenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)-4-oxobutanoate” can undergo are not available in the literature I have access to.

Physical And Chemical Properties Analysis

Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents. The specific physical and chemical properties of “Ethyl 4-(4-((4,7-dimethylbenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)-4-oxobutanoate” are not available in the literature I have access to.

Scientific Research Applications

Heterocyclic Compound Synthesis

• Transformation into Thiazolo[5,4-c]pyridine Derivatives : Ethyl 2-aminothiazoles were transformed into 5-aryl substituted 2-aminothiazolo[5,4-c]pyridine-7-carboxylates and 5-N-amino substituted thiazolo[5,4-c]pyridine-7-carboxylates, showcasing a method for synthesizing compounds that may possess varied biological activities (Albreht et al., 2009).

• Synthesis of Trifluoromethyl Heterocycles : Ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate served as an intermediate for synthesizing a wide range of trifluoromethyl-oxazoles, -thiazoles, -imidazoles, and other heterocycles, indicating the versatility of ethyl oxobutanoate derivatives in medicinal chemistry research (Honey et al., 2012).

• Antimicrobial Activity of Thiazole Derivatives : New thiazole substituted 1,3,4-oxadiazole derivatives were synthesized and evaluated for their antimicrobial activity, highlighting the potential of thiazole and oxobutanoate derivatives in developing new antimicrobial agents (Kokate & Patil, 2021).

• Antituberculosis Activity of Thiazole-Aminopiperidine Hybrids : Thiazole-aminopiperidine hybrid analogues were synthesized and evaluated for their activity against Mycobacterium tuberculosis, demonstrating the application of ethyl oxobutanoate derivatives in the search for new antituberculosis compounds (Jeankumar et al., 2013).

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to have diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been known to interact with various biological targets to exert their effects . The specific interactions would depend on the exact structure of the derivative and the target it is interacting with.

Biochemical Pathways

Thiazole derivatives have been known to affect a variety of biochemical pathways due to their diverse biological activities . The affected pathways and their downstream effects would depend on the specific target and mode of action of the compound.

Pharmacokinetics

The compound has high gastrointestinal absorption and is BBB permeant . The compound has a Log Kp (skin permeation) of -5.43 cm/s . Its lipophilicity (Log Po/w) ranges from 1.9 to 3.31, with a consensus Log Po/w of 2.5 . The compound is soluble, with a Log S (ESOL) of -3.24 .

Result of Action

Thiazole derivatives have been known to have a variety of effects due to their diverse biological activities . The specific effects would depend on the exact target and mode of action of the compound.